O-2-naphthyl N-(3-methoxyphenyl)-N-methylthiocarbamate

• CAS No.: 88569-81-7
• Molecular Formula: C19H17NO2S
• Molecular Weight: 323.4 g/mol
• IUPAC Name: O-naphthalen-2-yl N-(3-methoxyphenyl)-N-methylcarbamothioate
• InChI: InChI=1S/C19H17NO2S/c1-20(16-8-5-9-17(13-16)21-2)19(23)22-18-11-10-14-6-3-4-7-15(14)12-18/h3-13H,1-2H3
• InChI Key: BEHROHNZLKXFQV-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC(=CC=C1)OC)C(=S)OC2=CC3=CC=CC=C3C=C2

Description

O-2-naphthyl N-(3-methoxyphenyl)-N-methylthiocarbamate is a useful research compound. Its molecular formula is C19H17NO2S and its molecular weight is 323.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2.00 g of N-(3-methoxyphenyl)-N-methylthiocarbamoyl chloride, 1.44 g of β-naphthol and 1.66 g of anhydrous potassium carbonate were added to 50 ml of methyl ethyl ketone and heated to reflux for 15 hours. The reaction mixture was poured into water after it was cooled to room temperature and the products were extracted with benzene. The benzene solution was subsequently washed with water and aqueous saturated sodium chloride solution and then benzene was removed by distillation under reduced pressure after drying over anhydrous Magnesium sulfate. The residue was purified by the column chromatography (eluted with benzene on a silica gel) to give 1.45 g of O-2-naphthyl N-(3-methoxyphenyl)-N-methylthiocarbamate in crystalls (Yield: 45%). A part of the crystals was recrystallized from ethanol. Colorless crystalls having melting point of 93° to 94° C. were obtained.